Cas no 66832-08-4 (Methyl 5-cyano-1H-pyrrole-3-carboxylate)

Methyl 5-cyano-1H-pyrrole-3-carboxylate structure
66832-08-4 structure
Product Name:Methyl 5-cyano-1H-pyrrole-3-carboxylate
CAS No:66832-08-4
MF:C7H6N2O2
MW:150.134741306305
CID:1017870
Update Time:2023-08-02

Methyl 5-cyano-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid,5-cyano-,methylester(9CI)
    • methyl 5-cyano-1H-pyrrole-3-carboxylate
    • SRVXHSNUXNSQLY-UHFFFAOYSA-N
    • 2-cyanopyrrole-4-carboxylic acid methyl ester
    • 1H-Pyrrole-3-carboxylicacid,5-cyano-,Methylester
    • 1H-Pyrrole-3-carboxylic acid, 5-cyano-, methyl ester
    • Methyl 5-cyano-1H-pyrrole-3-carboxylate
    • Inchi: 1S/C7H6N2O2/c1-11-7(10)5-2-6(3-8)9-4-5/h2,4,9H,1H3
    • InChI Key: SRVXHSNUXNSQLY-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CNC(C#N)=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Topological Polar Surface Area: 65.9

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Methyl 5-cyano-1H-pyrrole-3-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:66832-08-4)Methyl 5-cyano-1H-pyrrole-3-carboxylate
Order Number:A1218471
Stock Status:in Stock
Quantity:5g/1g/100mg/50mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:06
Price ($):2686/942/341/238
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:66832-08-4)Methyl 5-cyano-1H-pyrrole-3-carboxylate
A1218471
Purity:99%/99%/99%/99%
Quantity:5g/1g/100mg/50mg
Price ($):2686/942/341/238
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